Cas no 1306606-92-7 (2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine)

• Product Name: 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine
• CAS No: 1306606-92-7
• MF: C₉H₁₄N₂O₃S₂
• MW: 262.349059581757
• CID: 5188149
• Update Time: 2026-03-05

2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine
• 2-Methyl-5-(morpholinosulfonyl)thiophen-3-amine
• 3-Thiophenamine, 2-methyl-5-(4-morpholinylsulfonyl)-

• Inchi： 1S/C9H14N2O3S2/c1-7-8(10)6-9(15-7)16(12,13)11-2-4-14-5-3-11/h6H,2-5,10H2,1H3
• InChI Key： ANMQIEGEJXJVJZ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C)S1)N)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.4
• Topological Polar Surface Area: 109

Additional information on 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine

Introduction to 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine (CAS No. 1306606-92-7) and Its Emerging Applications in Chemical Biology

2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine, identified by the CAS number 1306606-92-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic amine derivative combines a thiophene core with a morpholine-4-sulfonyl substituent, creating a molecular framework that exhibits promising biological activities. The compound's distinct chemical architecture positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in the realms of drug discovery and medicinal chemistry.

The thiophene ring, a well-documented motif in pharmaceuticals, contributes to the compound's stability and reactivity, making it an ideal candidate for further functionalization. The presence of the morpholine-4-sulfonyl group introduces both hydrophilicity and rigidity, enhancing solubility while maintaining structural integrity. This balance is crucial for optimizing bioavailability and interactions with biological targets. Recent studies have highlighted the potential of such derivatives in modulating enzyme activity and receptor binding, making 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine a compelling subject for further investigation.

In the context of contemporary research, this compound has been explored for its potential role in addressing neurological disorders. The morpholine moiety, known for its ability to interact with biological membranes and ion channels, suggests applications in neuroprotective therapies. Preliminary in vitro studies have demonstrated that derivatives of this class can modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegeneration. The thiophene ring further enhances these interactions by providing a stable platform for further derivatization, allowing researchers to fine-tune pharmacokinetic properties.

The sulfonamide functionality at the 4-position of the morpholine ring is another key feature that contributes to the compound's versatility. Sulfonamides are widely recognized for their bioactivity and have been successfully incorporated into numerous drugs due to their ability to form hydrogen bonds and interact with hydrophilic pockets on target proteins. This feature makes 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine a promising candidate for designing small-molecule inhibitors targeting various disease-related pathways. For instance, research has indicated its potential in inhibiting enzymes involved in inflammation and oxidative stress, which are critical factors in chronic diseases such as arthritis and cardiovascular disorders.

Advances in computational chemistry have further accelerated the exploration of this compound's therapeutic potential. Molecular docking simulations have been employed to predict binding affinities and interactions between 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine and biological targets. These studies have revealed that the compound can effectively bind to proteins associated with metabolic disorders, offering a novel approach to developing treatments for conditions like obesity and type 2 diabetes. Additionally, its ability to cross the blood-brain barrier has been evaluated through passive diffusion models, suggesting its feasibility as a central nervous system (CNS) drug candidate.

The synthesis of 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-amine presents an interesting challenge due to its multi-step reaction pathway involving functional group transformations on the thiophene core. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the morpholine sulfonyl group efficiently while maintaining regioselectivity. Recent innovations in green chemistry have also been leveraged to minimize waste and improve yields, aligning with sustainable practices in pharmaceutical manufacturing. These synthetic advancements not only enhance scalability but also contribute to cost-effective production, making it more accessible for clinical trials.

Preclinical studies have begun to unravel the pharmacological profile of 2-methyl-5-(morpholine-4-sulfonyl)thiophen-3-am ine by evaluating its safety profile and pharmacokinetic behavior in animal models. Initial findings suggest low toxicity at moderate doses, with no significant organ-related adverse effects observed. Furthermore, its metabolic stability has been assessed through mass spectrometry analyses, revealing a favorable half-life that could support once-daily dosing regimens if translated into clinical applications. These results are encouraging but require further validation through larger-scale trials before human testing can commence.

The integration of machine learning algorithms into drug discovery pipelines has opened new avenues for optimizing derivatives of 2-methyl -5-(morpholine -4 -sulfonyl)thiophen -3 -amine . By analyzing vast datasets of chemical structures and biological responses, computational models can predict optimal modifications that enhance potency while minimizing side effects. This approach has already led to the identification of novel analogs with improved binding affinities and selectivity profiles. Such high-throughput virtual screening techniques significantly reduce the time and resources required for hit identification, expediting the development process from bench to market.

The broader implications of this research extend beyond individual therapeutic applications. The development of new chemical entities like 2-methyl -5-(morpholine -4 -sulfonyl)thiophen -3 -amine underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in addressing complex diseases. As our understanding of disease mechanisms evolves at a rapid pace due to technological advancements like next-generation sequencing technologies , compounds such as this one will play an increasingly pivotal role in personalized medicine approaches tailored to individual patient needs.

In conclusion,2-methyl -5-(morpholine -4 -sulfonyl)thiophen -3 -amine (CAS No .1306606 -92 -7) represents an exciting frontier in medicinal chemistry with substantial potential across multiple therapeutic areas . Its unique structural features combined with emerging research findings position it as a cornerstone compound worthy of continued investigation . As scientific methodologies advance , we can anticipate even more refined applications arising from this versatile scaffold , ultimately contributing toward safer , more effective treatments worldwide .